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Compound of Interest

Compound Name:
3-amino-N-methylpropanamide

hydrochloride

Cat. No.: B1284087 Get Quote

This guide provides a detailed overview of the molecular structure and properties of 3-amino-
N-methylpropanamide hydrochloride, a compound of interest to researchers and

professionals in the field of drug development and chemical synthesis.

Molecular Properties and Identification
3-amino-N-methylpropanamide hydrochloride is a chemical compound with the CAS

Registry Number 51739-61-8.[1][2][3] Its molecular formula is C4H11ClN2O.[1][2][3] The

compound is also known by its IUPAC name, 3-amino-N-methylpropanamide hydrochloride.

[2][3]

The table below summarizes the key quantitative data for this compound.

Property Value Source

Molecular Formula C4H11ClN2O [1][2][3]

Molecular Weight 138.595 g/mol [2]

Alternate Molecular Weight 138.6 g/mol [3]

CAS Number 51739-61-8 [1][2][3]

Canonical SMILES CNC(=O)CCN.Cl [2][3]
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Molecular Structure Visualization
The two-dimensional structure of 3-amino-N-methylpropanamide hydrochloride is depicted

in the diagram below. This visualization illustrates the connectivity of the atoms within the

molecule.

Molecular structure of 3-amino-N-methylpropanamide hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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